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Compound of Interest

Compound Name: Picamilon

Cat. No.: B1678763

Introduction

Picamilon (N-nicotinoyl-GABA) is a synthetic compound developed in the Soviet Union in
1969, created by combining niacin (Vitamin B3) with gamma-aminobutyric acid (GABA).[1] Its
unique structure allows it to cross the blood-brain barrier, after which it is believed to be
hydrolyzed back into its constituent molecules, GABA and niacin.[1][2][3] This mechanism
suggests two primary pathways for its bioactivity: a GABAergic pathway potentially producing
anxiolytic effects, and a vasodilatory pathway, attributed to the niacin component, which may
enhance cerebral blood flow.[2][3][4] Additionally, Picamilon has been studied for its potential
neuroprotective and cognitive-enhancing benefits.[5]

Interestingly, a 2023 in vitro study screened Picamilon against 50 different safety-related
biological targets and found it to be largely inactive, suggesting that its physiological effects are
likely mediated by its hydrolysis products rather than the parent compound itself.[6][7]

These application notes provide detailed protocols for a suite of cell-based assays designed to
screen and quantify the key putative bioactivities of Picamilon. The assays focus on three core
areas: GABAergic activity, neuroprotection against oxidative stress, and endothelial
vasodilation. The protocols are intended for researchers, scientists, and drug development
professionals seeking to investigate the cellular mechanisms of Picamilon and similar
compounds.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b1678763?utm_src=pdf-interest
https://www.benchchem.com/product/b1678763?utm_src=pdf-body
https://en.wikipedia.org/wiki/Picamilon
https://en.wikipedia.org/wiki/Picamilon
https://www.webmd.com/vitamins/ai/ingredientmono-1582/picamilon
https://www.braintropic.com/nootropics/picamilon/
https://www.webmd.com/vitamins/ai/ingredientmono-1582/picamilon
https://www.braintropic.com/nootropics/picamilon/
https://nootropicsexpert.com/picamilon/
https://www.benchchem.com/product/b1678763?utm_src=pdf-body
https://www.bionity.com/en/encyclopedia/Picamilon.html
https://www.benchchem.com/product/b1678763?utm_src=pdf-body
https://www.researchgate.net/publication/367309070_Picamilon_a_g-aminobutyric_acid_GABA_analogue_and_marketed_nootropic_is_inactive_against_50_biological_targets?_share=1
https://pubmed.ncbi.nlm.nih.gov/36668678/
https://www.benchchem.com/product/b1678763?utm_src=pdf-body
https://www.benchchem.com/product/b1678763?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678763?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Diagram: Proposed Mechanism of Action of
Picamilon
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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